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This approach involves small molecules that directly bind to GGTase-I, preventing it from

catalyzing the transfer of a geranylgeranyl group from geranylgeranyl diphosphate (GGPP) to

the target protein. These inhibitors are often designed as peptidomimetics of the C-terminal

"CaaL" box of GGTase-I substrates (like RhoA) or as molecules that compete with GGPP.[1][5]

Mechanism of Action: GGTase-I inhibitors (GGTIs) typically act as competitive inhibitors,

binding to the enzyme's active site and blocking access for either the protein substrate or the

lipid donor.[2] This leads to an accumulation of unprenylated, inactive GTPases in the

cytoplasm, thereby disrupting their downstream signaling pathways.[2] This disruption can

induce G1 cell cycle arrest, apoptosis, and inhibition of tumor growth.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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